4,4,5,5-tetramethyl-2-{8-thiatricyclo[7.4.0.0,2,7]trideca-1(9),2(7),3,5,10,12-hexaen-4-yl}-1,3,2-dioxaborolane
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Description
This compound belongs to the 1,3,2-dioxaborolane family, characterized by a boron-containing heterocyclic core with two oxygen atoms. Its structure features a thiatricyclo[7.4.0.0²,⁷]trideca-1(9),2(7),3,5,10,12-hexaen-4-yl substituent, which introduces a sulfur atom within a fused tricyclic aromatic system. The thiatricyclo moiety likely imparts unique electronic and steric properties, differentiating it from simpler dioxaborolane derivatives.
Properties
CAS No. |
890042-21-4 |
|---|---|
Molecular Formula |
C18H19BO2S |
Molecular Weight |
310.2 |
Purity |
95 |
Origin of Product |
United States |
Mechanism of Action
Mode of Action
The compound contains a boronate ester group, which is known to interact with various biological molecules through covalent bonding.
Biochemical Pathways
Without specific target identification, it’s challenging to determine the exact biochemical pathways this compound affects. Boron-containing compounds are known to play roles in various biochemical processes, including signal transduction, enzyme catalysis, and cell structure maintenance.
Pharmacokinetics
The presence of the boronate ester group could potentially affect its absorption, distribution, metabolism, and excretion.
Action Environment
Environmental factors such as pH, temperature, and the presence of other molecules can influence the compound’s action, efficacy, and stability. For instance, the stability of the boronate ester group can be affected by pH.
Disclaimer: This information is based on the current state of scientific knowledge and may be subject to future revisions as new research findings emerge.
Comparison with Similar Compounds
Table 1: Structural Comparison of Dioxaborolane Derivatives
*Estimated based on structural similarity.
Key Insights :
- Steric bulk varies significantly: Phenylethynyl () is linear, while tricyclic substituents (, target) impose greater steric hindrance .
Electronic and Reactivity Profiles
- Electron-Rich Systems : The target’s thiatricyclo system may donate electron density via sulfur, altering boron reactivity. Analogous benzo[b]thiophene derivatives () show utility in Suzuki-Miyaura couplings due to balanced electronic effects .
- Stability : Dioxaborolanes with bulky substituents (e.g., tricyclic systems in ) demonstrate enhanced air and moisture stability, critical for storage and handling .
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